Cas no 160561-81-9 (3,4-difluoro-1H-Pyrrole-2-carboxylic acid)
160561-81-9 structure
Product Name:3,4-difluoro-1H-Pyrrole-2-carboxylic acid
CAS No:160561-81-9
MF:C5H3F2NO2
MW:147.079628229141
MDL:MFCD11042606
CID:109530
PubChem ID:10855616
Update Time:2025-04-18
3,4-difluoro-1H-Pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-difluoro-1H-Pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylicacid, 3,4-difluoro-
- 1H-Pyrrole-2-carboxylicacid,3,4-difluoro-(9CI)
- AKOS006309938
- MFCD11042606
- PB25324
- 3,4-Difluoropyrrole-2-carboxylic Acid
- CS-0055709
- P11016
- DTXSID10445948
- ZB0311
- 160561-81-9
- 1H-Pyrrole-2-carboxylic acid, 3,4-difluoro-
- 3,4-Difluoro-1H-pyrrole-2-carboxylicacid
- SY025235
- SCHEMBL24966986
- DB-268200
-
- MDL: MFCD11042606
- Inchi: 1S/C5H3F2NO2/c6-2-1-8-4(3(2)7)5(9)10/h1,8H,(H,9,10)
- InChI Key: ROPLWPKNISNOGV-UHFFFAOYSA-N
- SMILES: FC1C(=CNC=1C(=O)O)F
Computed Properties
- Exact Mass: 147.01318466g/mol
- Monoisotopic Mass: 147.01318466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.658±0.06 g/cm3(Predicted)
- Boiling Point: 330.4±37.0 °C(Predicted)
3,4-difluoro-1H-Pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM333096-100mg |
3,4-Difluoro-1H-pyrrole-2-carboxylic acid |
160561-81-9 | 95%+ | 100mg |
$1941 | 2021-08-18 | |
| Chemenu | CM333096-1g |
3,4-Difluoro-1H-pyrrole-2-carboxylic acid |
160561-81-9 | 95%+ | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y0996642-1g |
3,4-Difluoro-1H-pyrrole-2-carboxylic acid |
160561-81-9 | 95% | 1g |
$1500 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1095977-100mg |
3,4-difluoro-1h-pyrrole-2-carboxylic acid |
160561-81-9 | 97% | 100mg |
$700 | 2022-10-25 | |
| eNovation Chemicals LLC | Y1095977-250MG |
3,4-difluoro-1h-pyrrole-2-carboxylic acid |
160561-81-9 | 97% | 250MG |
$1055 | 2022-10-25 | |
| eNovation Chemicals LLC | Y1095977-500MG |
3,4-difluoro-1h-pyrrole-2-carboxylic acid |
160561-81-9 | 97% | 500MG |
$1405 | 2022-10-25 | |
| eNovation Chemicals LLC | Y1095977-1G |
3,4-difluoro-1h-pyrrole-2-carboxylic acid |
160561-81-9 | 97% | 1G |
$1755 | 2022-10-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB116092-100MG |
3,4-difluoro-1h-pyrrole-2-carboxylic acid |
160561-81-9 | 95% | 100MG |
¥ 2,692.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB116092-250MG |
3,4-difluoro-1h-pyrrole-2-carboxylic acid |
160561-81-9 | 95% | 250MG |
¥ 4,303.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB116092-500MG |
3,4-difluoro-1h-pyrrole-2-carboxylic acid |
160561-81-9 | 95% | 500MG |
¥ 7,167.00 | 2023-04-06 |
3,4-difluoro-1H-Pyrrole-2-carboxylic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
160561-81-9 (3,4-difluoro-1H-Pyrrole-2-carboxylic acid) Related Products
- 152126-31-3(3-Fluoropyridine-2-carboxylic acid)
- 603310-20-9(Lithium 3-fluoropicolinate)
- 168102-05-4(ethyl 3-fluoro-1H-pyrrole-2-carboxylate)
- 834884-09-2(2-Quinolinecarboxylic acid, 3,7-difluoro-)
- 1260890-41-2(3-fluoropyridine-2-carboxylic acid hydrochloride)
- 1005474-88-3(5-Fluoro-6-methylpyridine-2-carboxylic acid)
- 745784-04-7(3,5-difluoropyridine-2-carboxylic acid)
- 160561-79-5(3,4-difluoro-1H-Pyrrole-2-carboxylic acid methyl ester)
- 21550-66-3(3,4,5,6-Tetrafluoropicolinic acid)
- 1256807-03-0(3-fluoro-5-methylpyridine-2-carboxylic acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk